3-phenyl-7-(3-pyridinylmethylene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one

• IUPAC Name: (7Z)-3-phenyl-7-(pyridin-3-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C17H14N4OS/c22-16-15(9-13-5-4-8-18-10-13)23-17-19-11-20(12-21(16)17)14-6-2-1-3-7-14/h1-10H,11-12H2/b15-9-
• InChI Key: QBXCKDIKXGWBTE-DHDCSXOGSA-N
• Canonical SMILES: C1N=C2N(CN1C3=CC=CC=C3)C(=O)C(=CC4=CN=CC=C4)S2
• Isomeric SMILES: C1N=C2N(CN1C3=CC=CC=C3)C(=O)/C(=C/C4=CN=CC=C4)/S2
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

The compound “3-phenyl-7-(3-pyridinylmethylene)-3,4-dihydro-2H-[1,3]thiazolo[3,2-a][1,3,5]triazin-6(7H)-one” is a complex organic molecule that contains several functional groups and rings, including a phenyl group, a pyridinylmethylene group, and a thiazolo[3,2-a][1,3,5]triazinone ring. These groups could potentially confer various chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present in the molecule. For example, the phenyl and pyridinylmethylene groups could potentially participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on the specific arrangement and bonding of its functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper safety precautions should be taken when handling this or any other chemical compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential biological activities, and assessment of its safety and potential uses.